Cas no 854690-87-2 ([3-(difluoromethyl)phenyl]boronic acid)

• Product Name: [3-(difluoromethyl)phenyl]boronic acid
• CAS No: 854690-87-2
• MF: C₇H₇BF₂O₂
• MW: 171.937089204788
• MDL: MFCD09864670
• CID: 717280
• PubChem ID: 44717244
• Update Time: 2025-05-20

[3-(difluoromethyl)phenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(Difluoromethyl)phenyl)boronic acid
• [3-(difluoromethyl)phenyl]boronic acid
• 3-​(difluoromethyl)​phenylboronic acid
• Boronic acid,B-[3-(difluoromethyl)phenyl]-
• 3-(Difluoromethyl)benzeneboronic acid
• 3-Difluoromethyl-phenylboronic acid
• PC1641
• 3-(difluoromethyl)phenylboronic acid
• Boronic acid, [3-(difluoromethyl)phenyl]-
• AMBA00011
• MYJVGNXKXAYCTH-UHFFFAOYSA-N
• SBB088558
• 3-(difluoromethyl)-phenylboronic acid
• (3-(difluoromethy)phenyl)boronic acid
• AM804416
• ST2402305
• 4CH-0
• B-[3-(Difluoromethyl)phenyl]boronic acid (ACI)
• Boronic acid, [3-(difluoromethyl)phenyl]- (9CI)
• 854690-87-2
• DB-344641
• DTXSID50660133
• DS-15773
• EN300-316291
• CS-W006351
• SCHEMBL5096934
• (3-(Difluoromethyl)phenyl)boronicacid
• AKOS015903961
• SY015917
• Z1255403608
• MFCD09864670

• MDL： MFCD09864670
• Inchi： 1S/C7H7BF2O2/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4,7,11-12H
• InChI Key： MYJVGNXKXAYCTH-UHFFFAOYSA-N
• SMILES： FC(C1C=C(B(O)O)C=CC=1)F

Computed Properties

• Exact Mass: 172.05100
• Monoisotopic Mass: 172.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 312°C at 760 mmHg
• Flash Point: 133.7±30.1 °C
• Refractive Index: 1.479
• PSA: 40.46000
• LogP: 0.30400
• Vapor Pressure: No data available

[3-(difluoromethyl)phenyl]boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H302 (100%) H315 (100%) H319 (100%)
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on [3-(difluoromethyl)phenyl]boronic acid

Introduction to [3-(difluoromethyl)phenyl]boronic Acid (CAS No. 854690-87-2)

[3-(difluoromethyl)phenyl]boronic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its CAS number 854690-87-2, features a phenyl ring substituted with a difluoromethyl group and a boronic acid functional group. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The boronic acid moiety in [3-(difluoromethyl)phenyl]boronic acid is particularly noteworthy due to its reactivity and utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The presence of the difluoromethyl group further enhances the compound's versatility, as fluorine atoms are known to influence the electronic properties and metabolic stability of molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as enhanced bioavailability and prolonged half-life. [3-(difluoromethyl)phenyl]boronic acid serves as a key building block for designing novel therapeutic agents that target various diseases, including cancer and infectious disorders.

In the realm of materials science, this compound has been explored for its potential applications in organic electronics. The electron-withdrawing nature of the difluoromethyl group can be leveraged to tailor the electronic properties of conjugated polymers, which are essential components in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have demonstrated that incorporating [3-(difluoromethyl)phenyl]boronic acid into polymer backbones can lead to materials with superior charge transport capabilities and thermal stability.

The synthesis of [3-(difluoromethyl)phenyl]boronic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The growing interest in this compound underscores the need for efficient synthetic routes that can be scaled up for industrial applications.

One of the most compelling aspects of [3-(difluoromethyl)phenyl]boronic acid is its role in therapeutic innovation. Boron-containing compounds have a long history in medicine, with examples ranging from anticancer agents to diagnostic imaging agents. The boronic acid functional group, in particular, has been extensively studied for its ability to form stable complexes with biological targets. This property makes it an attractive scaffold for designing drugs that can selectively interact with disease-causing proteins or enzymes.

Current research efforts are focused on harnessing the potential of [3-(difluoromethyl)phenyl]boronic acid in the development of targeted therapies. For instance, scientists are investigating its use as a precursor for boron neutron capture therapy (BNCT), a novel radiation therapy modality that selectively destroys cancer cells. The difluoromethyl group's ability to modulate the reactivity and selectivity of boron-containing species makes this compound a promising candidate for such applications.

Moreover, the compound's compatibility with green chemistry principles has not gone unnoticed. Efforts are underway to develop sustainable synthetic protocols that minimize waste and reduce energy consumption. These initiatives align with global trends toward environmentally responsible chemical manufacturing, ensuring that [3-(difluoromethyl)phenyl]boronic acid can be produced in an eco-friendly manner without compromising on quality or yield.

The future prospects of [3-(difluoromethyl)phenyl]boronic acid are vast and multifaceted. As our understanding of its chemical behavior and biological effects continues to evolve, new applications will undoubtedly emerge. Whether in pharmaceuticals or advanced materials, this compound stands at the forefront of innovation, driven by its unique structure and versatile reactivity.